Cas no 2229491-36-3 (methyl 2-hydroxy-3-(oxan-3-yl)propanoate)

Methyl 2-hydroxy-3-(oxan-3-yl)propanoate is a chiral ester derivative featuring both hydroxyl and tetrahydropyranyl functional groups, making it a versatile intermediate in organic synthesis. Its structure enables applications in asymmetric synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of the oxan-3-yl group enhances solubility in polar organic solvents, while the methyl ester moiety facilitates further derivatization. This compound is valued for its stability under standard conditions and its utility in stereoselective reactions. Its balanced reactivity profile makes it suitable for use in multi-step synthetic routes, offering chemists a reliable building block for complex molecule construction.
methyl 2-hydroxy-3-(oxan-3-yl)propanoate structure
2229491-36-3 structure
Product Name:methyl 2-hydroxy-3-(oxan-3-yl)propanoate
CAS No:2229491-36-3
MF:C9H16O4
MW:188.220943450928
CID:6283958
PubChem ID:91399422
Update Time:2025-10-31

methyl 2-hydroxy-3-(oxan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-3-(oxan-3-yl)propanoate
    • 2229491-36-3
    • EN300-1785199
    • Inchi: 1S/C9H16O4/c1-12-9(11)8(10)5-7-3-2-4-13-6-7/h7-8,10H,2-6H2,1H3
    • InChI Key: QLNAXRJMOPMZNB-UHFFFAOYSA-N
    • SMILES: O1CCCC(C1)CC(C(=O)OC)O

Computed Properties

  • Exact Mass: 188.10485899g/mol
  • Monoisotopic Mass: 188.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55.8Ų

methyl 2-hydroxy-3-(oxan-3-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1785199-0.05g
methyl 2-hydroxy-3-(oxan-3-yl)propanoate
2229491-36-3
0.05g
$827.0 2023-09-19
Enamine
EN300-1785199-0.1g
methyl 2-hydroxy-3-(oxan-3-yl)propanoate
2229491-36-3
0.1g
$867.0 2023-09-19
Enamine
EN300-1785199-0.25g
methyl 2-hydroxy-3-(oxan-3-yl)propanoate
2229491-36-3
0.25g
$906.0 2023-09-19
Enamine
EN300-1785199-0.5g
methyl 2-hydroxy-3-(oxan-3-yl)propanoate
2229491-36-3
0.5g
$946.0 2023-09-19
Enamine
EN300-1785199-1.0g
methyl 2-hydroxy-3-(oxan-3-yl)propanoate
2229491-36-3
1g
$986.0 2023-06-03
Enamine
EN300-1785199-2.5g
methyl 2-hydroxy-3-(oxan-3-yl)propanoate
2229491-36-3
2.5g
$1931.0 2023-09-19
Enamine
EN300-1785199-5.0g
methyl 2-hydroxy-3-(oxan-3-yl)propanoate
2229491-36-3
5g
$2858.0 2023-06-03
Enamine
EN300-1785199-10.0g
methyl 2-hydroxy-3-(oxan-3-yl)propanoate
2229491-36-3
10g
$4236.0 2023-06-03
Enamine
EN300-1785199-1g
methyl 2-hydroxy-3-(oxan-3-yl)propanoate
2229491-36-3
1g
$986.0 2023-09-19
Enamine
EN300-1785199-5g
methyl 2-hydroxy-3-(oxan-3-yl)propanoate
2229491-36-3
5g
$2858.0 2023-09-19

Additional information on methyl 2-hydroxy-3-(oxan-3-yl)propanoate

Methyl 2-Hydroxy-3-(Oxan-3-Yl)Propanoate: A Comprehensive Overview

Methyl 2-hydroxy-3-(oxan-3-yl)propanoate, identified by the CAS number 2229491-36-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and cosmetics. This compound is characterized by its unique chemical structure, which includes a hydroxyl group, an ether linkage, and a methyl ester group. These functional groups contribute to its reactivity and versatility in different chemical reactions and industrial processes.

The molecular formula of methyl 2-hydroxy-3-(oxan-3-yl)propanoate is C8H14O4, with a molecular weight of approximately 178.19 g/mol. Its structure consists of a three-carbon chain (propanoate) with hydroxyl and ether functionalities, making it an ideal candidate for various chemical transformations. The compound is synthesized through a combination of esterification and etherification reactions, often involving alcohols and ketones as starting materials.

Recent studies have highlighted the potential of methyl 2-hydroxy-3-(oxan-3-yl)propanoate in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its use as a building block for synthesizing biodegradable polymers, which are increasingly sought after due to their environmental benefits. The compound's ability to form stable polymer networks through ester linkages has made it a valuable component in the creation of sustainable materials for packaging, textiles, and biomedical applications.

In the pharmaceutical industry, methyl 2-hydroxy-3-(oxan-3-yl)propanoate has shown promise as an intermediate in drug synthesis. Its hydroxyl group can be modified to introduce bioactive moieties, enabling the development of new therapeutic agents. For instance, studies have demonstrated its potential in the synthesis of anti-inflammatory drugs and antioxidants, where its structural flexibility allows for the incorporation of various functional groups.

The compound's stability under various conditions has also made it suitable for use in cosmetic formulations. Its ability to act as an emulsifier and stabilizer has led to its incorporation into skincare products, where it helps maintain product consistency and enhances shelf life. Additionally, its mild nature makes it suitable for use in products intended for sensitive skin.

Recent advancements in green chemistry have further expanded the applications of methyl 2-hydroxy-3-(oxan-3-yl)propanoate. Researchers have developed eco-friendly synthesis methods that utilize renewable resources and minimize waste generation. These methods not only reduce the environmental impact but also lower production costs, making the compound more accessible for large-scale industrial use.

In conclusion, methyl 2-hydroxy-3-(oxan-3-yl)propanoate is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and products. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd